2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H21N3O2S/c1-14-8-15(2)10-17(9-14)22-19(25)11-18-12-20(26)24-21(23-18)27-13-16-6-4-3-5-7-16/h3-10,12H,11,13H2,1-2H3,(H,22,25)(H,23,24,26)
• InChI Key: JHUDKTLTRZOMEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CC2=CC(=O)NC(=N2)SCC3=CC=CC=C3)C
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H21N3O2S and its molecular weight is 379.48. The purity is usually 95%.
BenchChem offers high-quality 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(3,5-dimethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(3,5-dimethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compounds Synthesis and Applications

• Antimicrobial Activity : Research has shown the synthesis and characterization of novel heterocyclic compounds having a sulfamido moiety, which were evaluated for their antibacterial and antifungal activities. Such compounds are significant for developing new antimicrobial agents (Nunna et al., 2014).

• Enzyme Inhibition : Compounds with structural similarities to the query compound have been identified as potent dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes crucial for DNA synthesis and repair. This makes them potential candidates for antitumor agents (Gangjee et al., 2008).

• Anti-Inflammatory Agents : The synthesis of novel compounds derived from similar heterocyclic backbones has been reported, with some showing significant anti-inflammatory and analgesic activities. These compounds are tested both in vitro and in vivo, providing insights into the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Chiroptical Spectroscopy in Compound Analysis

• Chiroptical Spectroscopy : Studies on the chiral resolution of enantiomeric couples of potential A3 adenosine receptor antagonists related in structure to the query compound have been conducted using high-performance liquid chromatography (HPLC). This research emphasizes the importance of chiroptical spectroscopies, including optical rotatory dispersion (ORD), electronic circular dichroism (ECD), and vibrational circular dichroism (VCD), in determining the absolute configuration of such compounds (Rossi et al., 2016).